Cas no 87703-95-5 (Benzoic acid, 2-hydroxy-4-mercapto-)

• Product Name: Benzoic acid, 2-hydroxy-4-mercapto-
• CAS No: 87703-95-5
• MF: C₇H₆O₃S
• MW: 170.185740947723
• CID: 582254
• PubChem ID: 21241975
• Update Time: 2025-04-19

Benzoic acid, 2-hydroxy-4-mercapto- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-hydroxy-4-mercapto-
• 2-hydroxy-4-sulfanylbenzoic acid
• SCHEMBL2415209
• DTXSID70611561
• p-thiosalicylic acid
• 87703-95-5

• Inchi： 1S/C7H6O3S/c8-6-3-4(11)1-2-5(6)7(9)10/h1-3,8,11H,(H,9,10)
• InChI Key： MVWBXFLOUDFQLM-UHFFFAOYSA-N
• SMILES： SC1C=CC(C(=O)O)=C(C=1)O

Computed Properties

• Exact Mass: 170.00376522g/mol
• Monoisotopic Mass: 170.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.5Ų